Cas no 1341327-48-7 ((4-Chloro-3-fluorophenyl)(furan-3-yl)methanol)

• Product Name: (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol
• CAS No: 1341327-48-7
• MF: C₁₁H₈ClFO₂
• MW: 226.631425857544
• MDL: MFCD07775297
• CID: 5020135
• Update Time: 2026-02-28

(4-Chloro-3-fluorophenyl)(furan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol
• 4-Chloro-3-fluorophenyl-(3-furyl)methanol

• MDL： MFCD07775297
• Inchi： 1S/C11H8ClFO2/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6,11,14H
• InChI Key： NCKIVTVRVAGTED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1=COC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol

Introduction to (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol (CAS No. 1341327-48-7)

(4-Chloro-3-fluorophenyl)(furan-3-yl)methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 1341327-48-7, this compound represents a unique structural motif that combines a chloro-substituted phenyl ring with a furan moiety linked through a methanol group. This configuration not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its application in the development of novel bioactive molecules.

The structural features of (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol contribute to its potential utility in medicinal chemistry. The presence of both chloro and fluoro substituents on the phenyl ring can influence the electronic properties and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the furan ring introduces a heterocyclic component that is known to enhance binding affinity and selectivity in biological targets. These attributes make this compound a valuable scaffold for further derivatization and exploration.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural framework of (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol positions it as a promising candidate for such applications. For instance, studies have shown that phenyl-furan derivatives can exhibit inhibitory activity against various enzymes and receptors involved in these pathological processes. The chloro and fluoro substituents may further enhance the potency and selectivity of these derivatives by optimizing their interactions with biological targets.

One of the most compelling aspects of (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol is its potential as a building block for more complex drug candidates. Researchers have employed various synthetic strategies to modify this core structure, leading to the discovery of novel compounds with enhanced pharmacological properties. For example, functionalization of the furan ring or the methanol group can introduce additional binding pockets or improve solubility, making these derivatives more suitable for in vivo applications.

The synthesis of (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions between halogenated phenols and furan derivatives, followed by methanolysis or other functional group transformations. Advances in catalytic systems and green chemistry principles have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

Recent research has also highlighted the importance of computational methods in the design and optimization of bioactive molecules like (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol. Molecular modeling techniques can predict the binding modes of these compounds to biological targets, providing insights into their potential efficacy and side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The pharmacological profile of (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol is still under investigation, but preliminary studies suggest that it may exhibit desirable properties for therapeutic applications. For example, its ability to interact with specific enzymes or receptors could make it effective against diseases such as cancer or inflammation-related disorders. Further preclinical studies are needed to validate these findings and explore potential clinical uses.

In conclusion, (4-Chloro-3-fluorophenyl)(furan-3-yl)methanol (CAS No. 1341327-48-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents and heterocyclic moieties makes it an attractive scaffold for drug development. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like this are likely to play an increasingly important role in the discovery of new treatments for human diseases.